Cas no 743422-72-2 (2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO-)

743422-72-2 structure
Product name:2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO-
2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO- Chemical and Physical Properties
Names and Identifiers
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- 2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO-
- SCHEMBL1431562
- AKOS004123476
- 743422-72-2
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- Inchi: InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4,8H,(H,11,12)
- InChI Key: AHDOLGVECRBAED-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 178.02660867Da
- Monoisotopic Mass: 178.02660867Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.6Ų
2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO- Related Literature
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Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
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Jiawei Li,Yanwei Ren,Chaorong Qi,Huanfeng Jiang Dalton Trans., 2017,46, 7821-7832
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Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
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Gavin A. Craig,Mark Murrie Chem. Soc. Rev., 2015,44, 2135-2147
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Zhongxu Wang,Jingxiang Zhao,Jingyang Wang,Carlos R. Cabrera,Zhongfang Chen J. Mater. Chem. A, 2018,6, 7547-7556
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Shachi Mittal Analyst, 2019,144, 2635-2642
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Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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